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Compound of Interest

Compound Name: 3-Fluoroisonicotinaldehyde

Cat. No.: B1302963

In-Depth Technical Guide: 3-
Fluoroisonicotinaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Fluoroisonicotinaldehyde, a
key reagent in specialized chemical and biological research. This document details its chemical
and physical properties, provides a known synthesis protocol, and explores its applications,

particularly in the field of proteomics.

Core Compound Data

3-Fluoroisonicotinaldehyde, also known as 3-Fluoro-4-pyridinecarboxaldehyde, is a
fluorinated pyridine derivative. Its aldehyde functional group and the presence of a fluorine
atom make it a versatile building block in organic synthesis and a useful tool in biochemical

studies.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1302963?utm_src=pdf-interest
https://www.benchchem.com/product/b1302963?utm_src=pdf-body
https://www.benchchem.com/product/b1302963?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Citations
CAS Number 40273-47-0 [1112]
Molecular Formula CeHaFNO [1]
Molecular Weight 125.10 g/mol [11[2]
Appearance Light yellow to yellow liquid [3]

Boiling Point 70 °C at 25 mmHg [3]
Density 1.2550 g/mL at 25 °C [3]
Refractive Index n20/D 1.5170 [3]

Flash Point 153 °F [3]

Synthesis Protocol

A foundational method for the synthesis of 3-Fluoroisonicotinaldehyde has been reported in
the scientific literature. The following protocol is based on a publication in the journal
Tetrahedron.

Reaction: Lithiation of 3-fluoropyridine followed by reaction with N,N-dimethylformamide (DMF).
Experimental Procedure:

o Preparation: A solution of 3-fluoropyridine in anhydrous tetrahydrofuran (THF) is prepared in
a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen).

o Cooling: The solution is cooled to a low temperature, typically -78 °C, using a dry ice/acetone
bath.

e Lithiation: A solution of n-butyllithium (n-BuLi) in hexanes is added dropwise to the cooled 3-
fluoropyridine solution with constant stirring. The reaction is allowed to proceed for a
specified time at this temperature to ensure complete lithiation at the 4-position.

o Formylation: Anhydrous N,N-dimethylformamide (DMF) is then added dropwise to the
reaction mixture. The reaction is stirred for an additional period at -78 °C.
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e Quenching: The reaction is quenched by the slow addition of a saturated aqueous solution of
ammonium chloride.

o Extraction: The mixture is allowed to warm to room temperature, and the organic layer is
separated. The aqueous layer is extracted multiple times with a suitable organic solvent
(e.g., diethyl ether or ethyl acetate).

e Drying and Concentration: The combined organic extracts are dried over an anhydrous salt
(e.g., sodium sulfate or magnesium sulfate), filtered, and the solvent is removed under
reduced pressure using a rotary evaporator.

 Purification: The crude product is then purified by a suitable method, such as column
chromatography on silica gel or distillation under reduced pressure, to yield pure 3-
Fluoroisonicotinaldehyde.

Logical Workflow for Synthesis:
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Caption: Synthesis workflow for 3-Fluoroisonicotinaldehyde.
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Applications in Proteomics and Drug Discovery

3-Fluoroisonicotinaldehyde is noted as a specialty chemical for proteomics research[2].
While specific, detailed experimental protocols for its use in this context are proprietary or not
widely published, its utility likely stems from its ability to act as a reactive handle for
bioconjugation techniques, such as "click chemistry."

Conceptual Application in Proteomics:

The aldehyde group of 3-Fluoroisonicotinaldehyde can be utilized in several ways. For
instance, it can be modified to introduce an alkyne or azide group. This functionalized probe
can then be used to covalently label proteins of interest within a complex biological sample.
Subsequent "click" reaction with a reporter tag (e.g., a fluorophore or biotin) allows for the
detection, visualization, and enrichment of the labeled proteins.

Hypothetical Experimental Workflow for Protein Labeling:
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Caption: Conceptual workflow for proteomics using a 3-Fluoroisonicotinaldehyde-derived
probe.

Relevance in Drug Discovery:

The fluorinated pyridine scaffold is a common motif in medicinal chemistry. The fluorine atom
can enhance metabolic stability, binding affinity, and bioavailability of drug candidates.
Aldehyde-containing compounds are also known to be reactive towards nucleophilic residues
in enzyme active sites, potentially leading to enzyme inhibition. While there is no widely
reported specific signaling pathway directly modulated by 3-Fluoroisonicotinaldehyde, its
derivatives could be investigated as potential inhibitors for various enzyme classes. For
example, fluorinated compounds have been explored as inhibitors of enzymes like
phosphoinositide 3-kinase (PI3K)[4].

Potential Signaling Pathway Investigation:

A general approach to investigate the effect of a novel compound on cellular signaling
pathways involves treating cells with the compound and then performing a global analysis of
changes in protein expression or phosphorylation status using proteomics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Fluoroisonicotinaldehyde CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1302963#3-fluoroisonicotinaldehyde-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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